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Compound of Interest

Compound Name: 4-Bromopyridine hydrochloride

Cat. No.: B018804 Get Quote

For Immediate Release

This whitepaper provides an in-depth technical overview of 4-Bromopyridine hydrochloride,

a key building block in synthetic organic chemistry. Aimed at researchers, scientists, and

professionals in drug development, this document details the compound's physicochemical

properties, highlights its applications in pivotal cross-coupling reactions, provides a detailed

experimental protocol for a representative Suzuki-Miyaura coupling, and discusses the

biological significance of pyridine derivatives.

Physicochemical Properties of 4-Bromopyridine
Hydrochloride
4-Bromopyridine hydrochloride is a white to almost white crystalline powder.[1] It is a crucial

starting material for the synthesis of a wide array of functionalized pyridine derivatives.[1][2] A

summary of its key quantitative data is presented below for easy reference.
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Property Value Source(s)

Molecular Weight 194.46 g/mol [1][3]

Chemical Formula C₅H₄BrN·HCl (or C₅H₅BrClN) [1][3]

CAS Number 19524-06-2 [1][3]

Monoisotopic Mass 192.92939 Da

Melting Point ~270 °C (with decomposition) [4][5]

Solubility
Soluble in DMSO, Methanol,

and Water
[1]

Applications in Organic Synthesis: A Versatile
Precursor
4-Bromopyridine hydrochloride is a versatile reagent primarily utilized in the formation of

carbon-carbon and carbon-heteroatom bonds through various cross-coupling reactions.[5]

Before its use in most organic reactions, the more reactive free base, 4-bromopyridine, is

typically liberated by treatment with a mild base.[1] This can be achieved, for example, by

stirring the hydrochloride salt with potassium carbonate in acetonitrile.

The freebase form is a key substrate in several palladium-catalyzed cross-coupling reactions,

including:

Suzuki-Miyaura Coupling: For the formation of C-C bonds with boronic acids.[2][5]

Sonogashira Coupling: For the formation of C-C bonds with terminal alkynes.[5][6][7]

Heck Coupling: For the formation of C-C bonds with alkenes.[2]

Stille Coupling: For the formation of C-C bonds with organostannanes.[2][5]

These reactions are fundamental in the synthesis of complex organic molecules, including

active pharmaceutical ingredients (APIs) and functional materials.[5][8]
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Detailed Experimental Protocol: Suzuki-Miyaura
Coupling
The following is a representative protocol for the Suzuki-Miyaura cross-coupling of a 4-

bromopyridine derivative with an arylboronic acid, a common application for this class of

compounds.

Reaction: Synthesis of a 4-arylpyridine derivative.

Materials:

4-Bromopyridine (generated from the hydrochloride salt) (1.0 equiv)

Arylboronic acid (1.2 equiv)

Palladium catalyst (e.g., Pd(dppf)Cl₂, 3 mol%)

Base (e.g., K₂CO₃, 2.0 equiv)

Anhydrous and degassed solvent (e.g., 1,4-dioxane/water, 4:1)

Procedure:

Reaction Setup: In a dry Schlenk flask, combine 4-bromopyridine, the arylboronic acid, the

base, and the palladium catalyst.

Inert Atmosphere: Seal the flask and subject it to three cycles of evacuation and backfilling

with an inert gas, such as argon.

Solvent Addition: Introduce the degassed solvent system via syringe.

Reaction: Heat the mixture to 80-100 °C with vigorous stirring.

Monitoring: Track the reaction's progress using an appropriate analytical method like Thin

Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with an

organic solvent (e.g., ethyl acetate) and wash with water and brine.
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Purification: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate

under reduced pressure. The crude product can then be purified by column chromatography.

Combine Reactants:
- 4-Bromopyridine
- Arylboronic Acid
- Base (K₂CO₃)
- Pd Catalyst

Establish Inert
Atmosphere

(Argon)

1. Add Degassed
Solvent

(Dioxane/Water)

2. Heat and Stir
(80-100 °C)

3. Monitor Reaction
(TLC / LC-MS)

4. Aqueous Work-up
(Extraction)

5. Purify Product
(Column Chromatography)

6. Isolated
4-Arylpyridine

7.

Click to download full resolution via product page

A generalized workflow for the Suzuki-Miyaura coupling of 4-bromopyridine.

Biological Significance of 4-Substituted Pyridine
Derivatives
The pyridine scaffold is a "privileged structure" in medicinal chemistry, appearing in a multitude

of FDA-approved drugs.[9] The functionalization of the pyridine ring at the 4-position, often

facilitated by precursors like 4-bromopyridine hydrochloride, allows for the synthesis of

compounds with diverse biological activities.

Derivatives of 4-substituted pyridines have shown potential as:

Anticancer Agents: Many pyridine derivatives exhibit antiproliferative activity against various

cancer cell lines.[9] The nature of the substituent at the 4-position can significantly influence

this activity.

CXCR4 Antagonists: The C-X-C chemokine receptor type 4 (CXCR4) is implicated in several

diseases, including cancer metastasis and inflammatory conditions. Pyridine-containing

molecules have been developed as potent CXCR4 antagonists.

Antimicrobial Agents: Novel pyridine and thienopyridine derivatives have demonstrated

significant antimicrobial activity against various bacterial and fungal strains.[10]

The ease of modification of the 4-position of the pyridine ring, starting from 4-bromopyridine
hydrochloride, makes it an invaluable tool for generating chemical libraries for high-throughput

screening in drug discovery campaigns.[8]
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This technical guide serves as a foundational resource for researchers working with 4-
bromopyridine hydrochloride. The provided data and protocols aim to facilitate its effective

use in the synthesis of novel compounds with significant potential in medicinal chemistry and

materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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